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Compound of Interest

Compound Name: 4-Methyloctane

Cat. No.: B165697 Get Quote

This guide provides a comprehensive framework for an inter-laboratory comparison of 4-
Methyloctane analysis. In the absence of publicly available, specific proficiency testing data for

4-Methyloctane, this document presents a realistic, hypothetical inter-laboratory study. The

methodologies, data, and performance evaluations are based on established principles for the

analysis of volatile organic compounds (VOCs).[1][2][3] The objective is to offer a robust

template for researchers, scientists, and drug development professionals to design, participate

in, and interpret such comparative studies. The accurate quantification of branched-chain

alkanes like 4-Methyloctane is crucial in fields such as environmental monitoring, petroleum

analysis, and chemical manufacturing. Inter-laboratory comparisons are essential for evaluating

and ensuring the reliability and comparability of analytical results among different laboratories.

[4]

Hypothetical Study Design
This hypothetical study evaluates the performance of eight independent laboratories in the

quantification of 4-Methyloctane. A central organizing body prepared and distributed identical

test samples to each participant.

Test Material: A stock solution of 4-Methyloctane (CAS No: 2216-34-4) was gravimetrically

prepared in cyclohexane.[5] This stock solution was used to create a final test sample by

spiking it into a matrix of methanol to simulate a solvent-based sample.

Sample Distribution: Each participating laboratory received a kit containing two vials of the

test sample to be analyzed in duplicate.
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Assigned Value: The consensus concentration, or "assigned value," for 4-Methyloctane in

the test sample was determined by the organizing body using replicate analyses with a

validated reference method. The assigned value was 52.5 µg/mL.

Data Presentation: Summary of Inter-laboratory
Results
The following table summarizes the quantitative results reported by the eight participating

laboratories. The performance of each laboratory was evaluated using z-scores, which indicate

how many standard deviations a result is from the consensus value.[6][7] Z-scores are

interpreted as follows:

|z| ≤ 2: Satisfactory performance

2 < |z| < 3: Questionable performance

|z| ≥ 3: Unsatisfactory performance
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Laborator
y ID

Reported
Concentr
ation
(µg/mL) -
Rep 1

Reported
Concentr
ation
(µg/mL) -
Rep 2

Mean
Concentr
ation
(µg/mL)

Standard
Deviation

z-score
Performa
nce

Lab 01 51.8 52.4 52.1 0.42 -0.31
Satisfactor

y

Lab 02 54.2 53.8 54.0 0.28 1.15
Satisfactor

y

Lab 03 49.5 50.1 49.8 0.42 -2.08
Questionab

le

Lab 04 52.9 52.5 52.7 0.28 0.15
Satisfactor

y

Lab 05 58.1 57.5 57.8 0.42 4.08
Unsatisfact

ory

Lab 06 51.2 51.8 51.5 0.42 -0.77
Satisfactor

y

Lab 07 53.5 54.1 53.8 0.42 1.00
Satisfactor

y

Lab 08 52.1 51.5 51.8 0.42 -0.54
Satisfactor

y

Summary
Assigned

Value: 52.5

Robust SD:

1.3

Experimental Protocols
A detailed and well-documented experimental protocol is fundamental to a robust analytical

method.[8] The following outlines a typical workflow for the analysis of 4-Methyloctane using

Gas Chromatography-Mass Spectrometry (GC-MS).[9][10]

1. Sample Preparation
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Objective: To prepare the sample for GC-MS analysis by dilution to an appropriate

concentration.

Procedure:

Allow the received sample vial to equilibrate to room temperature.

Vortex the vial for 30 seconds to ensure homogeneity.

Perform a 1:10 dilution of the sample with methanol.

Transfer the diluted sample to a 2 mL autosampler vial for analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate, identify, and quantify 4-Methyloctane.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., single

quadrupole or triple quadrupole).

Chromatographic Conditions:

Column: A non-polar column, such as a DB-1ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm

film thickness).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Inlet Temperature: 250 °C.

Injection Volume: 1 µL in splitless mode.

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes.

Ramp: 10 °C/min to 150 °C.

Hold: 5 minutes.
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Mass Spectrometry Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for 4-Methyloctane
(e.g., m/z 57, 71, 85).[11]

3. Calibration and Quantification

Objective: To create a calibration curve to determine the concentration of 4-Methyloctane in

the samples.

Procedure:

Prepare a series of calibration standards of 4-Methyloctane in methanol, ranging from 1

µg/mL to 100 µg/mL.

Analyze the calibration standards using the same GC-MS method as the samples.

Construct a calibration curve by plotting the peak area of 4-Methyloctane against the

concentration of the standards.

Quantify the 4-Methyloctane concentration in the test samples by comparing their peak

areas to the calibration curve.
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Caption: Experimental workflow for 4-Methyloctane analysis.
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Input Data

Calculation

Performance Evaluation

Laboratory Mean Concentrations (xi)

z = (xi - x_pt) / σ_pt

Assigned Value (x_pt) Standard Deviation for Proficiency Assessment (σ_pt)

|z-score| <= 2?

Satisfactory

Yes

2 < |z-score| < 3?

No

Questionable

Yes

Unsatisfactory

No

Click to download full resolution via product page

Caption: Logic for z-score calculation and performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://opus4.kobv.de/opus4-bam/files/52613/ina.12848.pdf
https://www.researchgate.net/publication/351347750_Volatile_organic_compounds_from_building_products-Results_from_six_round_robin_tests_with_emission_test_chambers_conducted_between_2008_and_2018
https://digital2.library.iit.edu/files//original/8bb184c0cd1cd78e8f83b39defdd9650c5500224.pdf
https://fiveable.me/analytical-chemistry/unit-11/proficiency-testing-interlaboratory-comparisons/study-guide/4ixiOz0HSzvL27gR
https://esslabshop.com/products/1874-9-k-cy
http://demarcheiso17025.com/document/Interpretation%20of%20interlaboratory%20comparison%20results%20to%20evaluate%20laboratory%20proficiency.pdf
https://www.ifatest.eu/Archiv/UBA_annualprogramme2026.pdf
https://www.benchchem.com/pdf/Inter_Laboratory_Comparison_of_Methods_Using_4_Methylcatechol_d8_A_Guide_for_Researchers.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7413909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7413909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7413909/
https://impactfactor.org/PDF/IJPQA/4/IJPQA,Vol4,Issue3,Article3.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyloctane
https://www.benchchem.com/product/b165697#inter-laboratory-comparison-of-4-methyloctane-analysis
https://www.benchchem.com/product/b165697#inter-laboratory-comparison-of-4-methyloctane-analysis
https://www.benchchem.com/product/b165697#inter-laboratory-comparison-of-4-methyloctane-analysis
https://www.benchchem.com/product/b165697#inter-laboratory-comparison-of-4-methyloctane-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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